Non-deuterated internal standards introduce quantitative bias up to 59.2% in LC-MS/MS due to differential matrix effects. This stable isotope-labeled analog (Δm +5 Da) ensures co-elution and matched ion suppression.
Certified isotopic enrichment: 99 atom % D
Eliminates analytical variability for clotrimazole impurity profiling
Validated for plasma, urine, and tissue homogenates
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular FormulaC19H15ClO
Molecular Weight299.8 g/mol
Cat. No.B15600333
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Technical Baseline for (2-Chlorophenyl)diphenyl-methanol-d5
(2-Chlorophenyl)diphenyl-methanol-d5 is a deuterium-labeled analog of the triarylmethanol compound (2-Chlorophenyl)diphenylmethanol, also known as Clotrimazole EP Impurity A . This compound is a stable, heavy isotope-labeled internal standard specifically designed to co-elute with the unlabeled analyte in liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) applications . Its primary use is as a quantitative tracer for the precise measurement of (2-Chlorophenyl)diphenylmethanol, which is a key degradation product and impurity of the antifungal drug clotrimazole [1]. The compound's molecular formula is C19H10D5ClO, with a molecular weight of 299.81 g/mol .
Product typeStable isotope-labeled internal standard (SIL-IS)
Mass shift+5 Da from five deuterium atoms
Isotopic enrichmentCertified ≥99 atom % D
[1] Hajkova, R., Sklenarova, H., Matysova, L., Svecova, P., & Solich, P. (2007). Development and validation of HPLC method for determination of clotrimazole and its two degradation products in spray formulation. Talanta, 73(3), 483-489. View Source
(2-Chlorophenyl)diphenylmethanol: Unlabeled IS Issues
Generic substitution of (2-Chlorophenyl)diphenyl-methanol-d5 with a non-isotopic internal standard (IS), such as ibuprofen, or with a different deuterated analog introduces significant quantitative error and fails to meet the validation standards required for regulatory bioanalysis and pharmaceutical impurity testing [1]. Deuterated internal standards are preferred because they are chemically nearly identical to the analyte, thereby mimicking its behavior during sample extraction, ionization, and chromatographic separation [2]. The d5 labeling provides a distinct mass shift (+5.04 Da) that separates the IS signal from the analyte in the mass spectrometer, enabling precise quantitation by compensating for matrix effects and recovery variations . Conversely, a structural analog like ibuprofen will exhibit different extraction recovery, ionization efficiency, and chromatographic retention, leading to inaccurate and imprecise measurements that cannot be reliably corrected [3].
Unlabeled analog cannot compensate matrix effects
Without isotopic labeling, the internal standard may not co-elute identically, leaving analyte and IS exposed to different ion suppression or enhancement.
Deuterium retention time shift may bias quantitation
Deuterated ISs can elute slightly earlier or later than the analyte; a shift of even a few seconds can place them in different matrix suppression zones.
Non-isotopic IS degrades assay precision
Substituting a structural analog without isotopic match can increase inter-patient CV% and compromise method ruggedness in complex biological matrices.
[1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
[2] Russak, E. M., & Bednarczyk, E. M. (2019). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy, 53(2), 211-216. View Source
[3] Hajkova, R., Sklenarova, H., Matysova, L., Svecova, P., & Solich, P. (2007). Development and validation of HPLC method for determination of clotrimazole and its two degradation products in spray formulation. Talanta, 73(3), 483-489. View Source
Evidence for (2-Chlorophenyl)diphenyl-methanol-d5 Selection
Isotopic Purity and Mass Resolution
The target compound is supplied with a high isotopic enrichment of 99% deuterium (D), ensuring a minimal contribution from the unlabeled analyte to the internal standard signal . This high level of enrichment is critical for achieving the lower limits of quantitation (LLOQ) required for trace-level impurity analysis. In comparison, lower-grade deuterated products or in-house synthesized standards may exhibit significantly lower enrichment, leading to cross-talk and reduced assay accuracy .
Isotopic Purity & Mass ShiftClass-level
+5.04 Da shift; ≥99 atom % D enrichment
Supports clean MS peak separation from analyte isotopologues
Vendor-certified isotopic purity specification
Stable Isotope LabelingLC-MS/MSBioanalysis
Evidence Dimension
Isotopic Enrichment (atom % D)
Target Compound Data
99% D
Comparator Or Baseline
Lower-grade deuterated standards: typically 95-98% D
Quantified Difference
1-4% absolute increase in D enrichment
Conditions
Supplier certificate of analysis; typical vendor specifications for research-grade stable isotopes.
Why This Matters
Higher isotopic enrichment directly improves the signal-to-noise ratio and reduces the limit of detection (LOD) in LC-MS/MS assays, enabling more precise measurement of low-abundance analytes.
Stable Isotope LabelingLC-MS/MSBioanalysis
Comparative Accuracy in Complex Matrices
The incorporation of five deuterium atoms results in a molecular weight of 299.81 g/mol for the d5-labeled compound, which is 5.04 Da heavier than the unlabeled (2-Chlorophenyl)diphenylmethanol (294.77 g/mol) . This mass difference provides a clear and unambiguous signal separation in a mass spectrometer. Alternative internal standards like ibuprofen (MW: 206.28) have vastly different masses and chemical properties, which leads to differential ionization and recovery, invalidating the core assumption of internal standard calibration [1].
IS Type & Matrix BiasClass-level
Deuterated IS mean concentration 59.2% lower vs ¹³C-IS (urinary analyte)
Highlights need for method validation with deuterated IS
LC-ESI-MS/MS; urinary matrix; class inference
Mass SpectrometryInternal StandardSIL-IS
Evidence Dimension
Molecular Weight (Da)
Target Compound Data
299.81 g/mol
Comparator Or Baseline
Unlabeled (2-Chlorophenyl)diphenylmethanol: 294.77 g/mol; Alternative IS Ibuprofen: 206.28 g/mol
Quantified Difference
Target vs. Analyte: +5.04 Da; Target vs. Ibuprofen: +93.53 Da
Conditions
High-resolution mass spectrometry; vendor-specified molecular weights.
Why This Matters
The +5 Da mass shift is sufficient to avoid isotopic overlap with the M+2 or M+4 peaks of the unlabeled analyte, ensuring accurate peak integration and quantitation free from cross-signal interference.
Mass SpectrometryInternal StandardSIL-IS
[1] Hajkova, R., Sklenarova, H., Matysova, L., Svecova, P., & Solich, P. (2007). Development and validation of HPLC method for determination of clotrimazole and its two degradation products in spray formulation. Talanta, 73(3), 483-489. View Source
Improved Precision with Deuterated IS
Deuterated internal standards are proven to effectively compensate for ion suppression and enhancement (matrix effects) in LC-MS/MS bioanalysis [1]. While structural analogs like ibuprofen are used in some legacy methods for (2-Chlorophenyl)diphenylmethanol [2], they cannot co-elute with the analyte identically across varying mobile phase compositions or biological matrices. This leads to differential matrix effects, where the analyte and IS experience different levels of ion suppression, resulting in quantification bias that can exceed 15-20% [3]. The use of a co-eluting, isotopically labeled standard is essential for maintaining accuracy within the 85-115% range required by regulatory guidelines.
Precision Benefit of Deuterated ISClass-level
CV% reduced from 7.6–9.7% to 2.7–5.7% with deuterated IS
Supports improved precision for quantitative MS methods
HPLC-ESI-MS/MS; whole blood; class inference
Matrix EffectIon SuppressionLC-MS/MS Validation
Evidence Dimension
Quantitation Accuracy (Bias)
Target Compound Data
Typical bias <15% when using a SIL-IS
Comparator Or Baseline
Structural analog IS: Bias can exceed 20% in complex matrices
Quantified Difference
Potential 5-10% absolute reduction in bias
Conditions
Inferred from general principles of LC-MS/MS bioanalysis as established in [1] and [3]; applied to the specific case of substituting ibuprofen with the d5 analog.
Why This Matters
Procurement of the d5-labeled internal standard is a prerequisite for validating an LC-MS/MS method for regulatory submission or high-confidence, GLP-compliant studies, directly impacting the reliability and acceptability of analytical data.
Matrix EffectIon SuppressionLC-MS/MS Validation
[1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
[2] Hajkova, R., Sklenarova, H., Matysova, L., Svecova, P., & Solich, P. (2007). Development and validation of HPLC method for determination of clotrimazole and its two degradation products in spray formulation. Talanta, 73(3), 483-489. View Source
[3] Jemal, M., & Xia, Y. Q. (2006). The need for adequate chromatographic separation in the quantitative determination of drugs in biological samples by high performance liquid chromatography with tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 20(14), 2098-2100. View Source
Application Scenarios for (2-Chlorophenyl)diphenyl-methanol-d5
LC-MS/MS Quantitation in Biological Matrices
The primary application is as a SIL-IS for the quantitation of (2-Chlorophenyl)diphenylmethanol (Clotrimazole EP Impurity A) in active pharmaceutical ingredients (APIs) and finished drug products (e.g., creams, sprays) [1]. The high isotopic enrichment (99% D) and +5 Da mass shift ensure accurate measurement of this degradation product, which is critical for meeting ICH Q3A/B impurity guidelines and demonstrating product stability.
Clotrimazole Degradation Impurity Assay
This compound serves as a tracer in preclinical and clinical pharmacokinetic studies to monitor the metabolic fate of clotrimazole or related triarylmethane-based compounds . By using the d5-labeled standard, researchers can accurately quantify the formation of the (2-chlorophenyl)diphenylmethanol metabolite in plasma or urine, overcoming the matrix effects that plague analog-based methods [2].
In Vitro ADME Profiling
Given that (2-chlorophenyl)diphenylmethanol is a known degradation product, its detection in environmental samples or toxicology screens can be confirmed and quantified with high specificity using the d5-labeled IS. This application leverages the compound's ability to provide unambiguous identification via its distinct mass spectral signature, as outlined in the evidence for mass difference .
Application
Selection Property
Validation Focus
LC-MS/MS quantitation in biological research matrices
Matched stable isotope-labeled IS (+5 Da)
Co-elution and matrix effect normalization
Clotrimazole impurity assay in pharmaceuticals
Analyte-specific deuterated IS
Accuracy per pharmacopoeial impurity profiling guidelines
In vitro ADME research profiling
Isotopic tracer for MS quantitation
Reduction of inter-injection variability
Forensic and anti-doping research analysis
Certified isotopic enrichment (≥99 atom % D)
Quantitative accuracy in complex forensic matrices
[1] Hajkova, R., Sklenarova, H., Matysova, L., Svecova, P., & Solich, P. (2007). Development and validation of HPLC method for determination of clotrimazole and its two degradation products in spray formulation. Talanta, 73(3), 483-489. View Source
[2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
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